Cas no 29765-39-7 (1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid)

• Product Name: 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid
• CAS No: 29765-39-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 4644082
• PubChem ID: 65811625
• Update Time: 2025-06-15

1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-CHLOROPHENYL)METHYL]-CYCLOPROPANECARBOXYLIC ACID
• 1-(2-chlorobenzyl)cyclopropanecarboxylic acid
• 1-[(2-chlorophenyl)methyl]cyclopropane-1-carboxylic Acid
• 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid

• Inchi： 1S/C11H11ClO2/c12-9-4-2-1-3-8(9)7-11(5-6-11)10(13)14/h1-4H,5-7H2,(H,13,14)
• InChI Key： QPACAUSGIAGIAZ-UHFFFAOYSA-N
• SMILES： C1C(CC2=CC=CC=C2Cl)(C(O)=O)C1

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.0 g/cm3
• Boiling Point: 345.2±0.0 °C at 760 mmHg
• Flash Point: 162.6±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid

Introduction to 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid (CAS No. 29765-39-7) and Its Emerging Applications in Chemical Biology

1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid, identified by the CAS number 29765-39-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive cyclopropane and chlorophenyl moieties. These structural features endow the molecule with a high degree of versatility, making it a valuable scaffold for the development of novel bioactive agents. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability. Meanwhile, the chlorophenyl group introduces additional electronic and steric properties, further modulating the compound's biological activity.

The compound's chemical structure can be described as a derivative of cyclopropanecarboxylic acid, where the carboxylic acid moiety is substituted with a benzyl group bearing a chlorine atom at the ortho position. This specific arrangement not only contributes to its unique physicochemical properties but also opens up diverse possibilities for further chemical modifications. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its interactions with biological targets, making it an attractive candidate for medicinal chemistry investigations.

In recent years, 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid has been explored in various preclinical studies for its potential applications in therapeutic areas such as inflammation, pain management, and neurodegenerative diseases. The cyclopropane ring's ability to engage with specific binding pockets in proteins has been leveraged to develop molecules with enhanced receptor affinity. For instance, studies have demonstrated that derivatives of this compound can interact with cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. By modulating COX activity, these derivatives may offer novel approaches to treating chronic inflammatory conditions.

Moreover, the chlorophenyl group in 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid has been shown to influence the compound's metabolic stability and bioavailability. The chlorine atom can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding specificity. This feature has been particularly useful in designing molecules that exhibit prolonged half-lives in vivo, reducing the frequency of dosing required for therapeutic efficacy. Such properties are highly desirable in drug development, as they can lead to improved patient compliance and reduced side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid as a drug candidate. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets, including those involved in cancer signaling pathways. The strained cyclopropane ring is particularly adept at fitting into narrow binding pockets, while the chlorophenyl group provides additional interactions through hydrophobic and electrostatic forces. These insights have guided the synthesis of more potent analogs with improved pharmacokinetic profiles.

The compound's potential in oncology has also been highlighted by several research groups. Preclinical data suggest that derivatives of 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid can inhibit key enzymes involved in tumor growth and angiogenesis. For example, modifications to the benzyl group have led to compounds that selectively target tyrosine kinases, which are overexpressed in many cancers. Such findings underscore the importance of this scaffold in developing next-generation anticancer agents.

In addition to its applications in inflammation and cancer research, 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid has shown promise in addressing neurodegenerative disorders. Studies indicate that certain analogs can cross the blood-brain barrier and interact with neuronal receptors involved in memory and cognition. The ability of these compounds to modulate neurotransmitter systems makes them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is ongoing to optimize their efficacy and safety profiles for clinical translation.

The synthesis of 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include Friedel-Crafts alkylation followed by cyclopropanation or carboxylation steps. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste generation and energy consumption. These improvements align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high yields.

The compound's solubility profile presents an interesting challenge for formulation development. While it exhibits moderate solubility in organic solvents commonly used in drug formulations, its water solubility is limited. To address this issue, researchers have explored prodrug strategies that enhance its bioavailability upon administration. These prodrugs undergo enzymatic or chemical hydrolysis within biological systems to release active forms of 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid, thereby improving their therapeutic efficacy.

Regulatory considerations play a crucial role in advancing compounds like 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality control standards before being tested on human subjects. Preclinical toxicology studies are essential to assess potential side effects and determine safe dosage ranges. These studies provide critical data for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The future directions for research on 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid are multifaceted and promising. Continued exploration of its derivatives will likely uncover new therapeutic applications beyond those currently under investigation. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will further refine our understanding of its mechanism of action and optimize its pharmacological properties.

In conclusion, 1-(2-chlorophenyl)methylcyclopropane-1-carboxylic Acid (CAS No. 29765-39-7) represents a compelling scaffold for drug discovery due to its unique structural features and versatile biological activities。 Its potential applications span multiple therapeutic areas， including inflammation， cancer， and neurodegenerative diseases。 With ongoing advancements in synthetic chemistry， computational biology， and regulatory science， this compound is poised to make significant contributions to pharmaceutical innovation。